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Compound of Interest

Compound Name: Akt1-IN-5

Cat. No.: B15618678

Product Information

Product Name: Akt1-IN-5 (also known as Akt1/2 kinase inhibitor; Akt Inhibitor VIII) Synonym(s):
1,3-Dihydro-1-(1-((4-(6-phenyl-1H-imidazo[4,5-g]quinoxalin-7-yl)phenyl)methyl)-4-
piperidinyl)-2H-benzimidazol-2-one trifluoroacetate salt hydrate, Akti-1/2 trifluoroacetate salt
hydrate. Target: Isozyme selective inhibitor of Akt1/2 kinases.

Introduction

The protein kinase Akt (also known as Protein Kinase B or PKB) is a critical component of the
PI13K/Akt signaling pathway, which plays a central role in regulating cell proliferation, survival,
growth, and apoptosis.[1][2] Dysregulation of this pathway is frequently observed in various
human cancers, making Akt a key therapeutic target.[1][3] Akt1-IN-5 is a potent and selective
inhibitor of Aktl and Akt2 isoforms. These application notes provide a detailed protocol for the
proper dissolution and storage of Akt1-IN-5 to ensure its stability and efficacy in research
applications.

Physicochemical and Storage Properties

All quantitative data regarding Akt1-IN-5 is summarized in the table below for easy reference.
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Property Value Citation
) 551.64 g/mol (anhydrous free
Molecular Weight )
base basis)
Appearance Yellow powder
Solubility =210 mg/mL in DMSO
Storage of Solid Store at 2-8°C

) Short-term (<1 month): -20°C;
Stock Solution Storage [4]
Long-term (>1 month): -80°C

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Akt1-IN-5 in Dimethyl
Sulfoxide (DMSO). It is crucial to use anhydrous DMSO to prevent compound degradation.

Materials:

Akt1-IN-5 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

e Pre-weighing Preparation: Allow the Akt1-IN-5 vial to equilibrate to room temperature for at
least 15-20 minutes before opening to minimize condensation.

» Weighing the Compound: Carefully weigh out 5.52 mg of Akt1-IN-5 powder and transfer it to
a sterile vial.
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o Calculation: To prepare a 10 mM solution, the required mass is calculated using the
formula: Mass (mg) = Desired Volume (L) x Molarity (mol/L) x Molecular Weight ( g/mol ) x
1000 (mg/g). For 1 mL of a 10 mM solution: 0.001 L x 0.010 mol/L x 551.64 g/mol x 1000
mg/g = 5.52 mg.

» Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the Akt1-IN-5 powder.

e Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved. A clear, yellow solution should be observed. If necessary, gentle
warming (to 37°C) or brief sonication can be used to aid dissolution.

 Verification: Visually inspect the solution to ensure no solid particulates remain.

Protocol 2: Storage and Handling of Stock Solutions

Proper storage is critical to maintain the long-term stability and activity of the inhibitor.
Procedure:

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile, tightly sealed
vials.[5]

e Short-Term Storage: For use within one month, store the aliquots at -20°C.

e Long-Term Storage: For storage periods exceeding one month, it is highly recommended to
store the aliquots at -80°C.[4]

e Thawing: When ready to use, remove a single aliquot from the freezer and allow it to thaw
completely at room temperature. Briefly centrifuge the vial to collect the contents at the
bottom before opening.

o Working Dilutions: Prepare fresh working dilutions from the stock solution in the appropriate
cell culture medium or assay buffer immediately before use.[5] Note that the final
concentration of DMSO in the experimental medium should typically be kept below 0.1% to
avoid solvent-induced toxicity.[5]
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Visualizations
Signaling Pathway

The diagram below illustrates the central role of Aktl in the PI3K signaling pathway, which is
crucial for cell survival and proliferation.
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Caption: The PI3K/Aktl signaling pathway and the inhibitory action of Akt1-IN-5.

Experimental Workflow

The following diagram outlines the standard workflow for preparing and storing Akt1-IN-5 stock
solutions.
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Caption: Workflow for the preparation and storage of Akt1-IN-5 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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in-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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